Cas no 80499-01-0 (Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,[3-[(4-fluorophenyl)methoxymethyl]phenyl]methyl ester)

• Product name: Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,[3-[(4-fluorophenyl)methoxymethyl]phenyl]methyl ester
• CAS No: 80499-01-0
• MF: C₂₆H₂₆ClFO₃
• MW: 440.934250354767
• CID: 725410
• PubChem ID: 149832

Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,[3-[(4-fluorophenyl)methoxymethyl]phenyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-chloro-a-(1-methylethyl)-,[3-[(4-fluorophenyl)methoxymethyl]phenyl]methyl ester
• (3-((4-Fluorophenyl)methoxymethyl)phenyl)methyl 4-Chloro-alpha-(1-meth ylethyl)benzeneacetate
• [3-[(4-fluorophenyl)-methoxymethyl]phenyl]methyl 2-(4-chlorophenyl)-3-methylbutanoate
• (3-((4-Fluorophenyl)methoxymethyl)phenyl)methyl 4-Chloro-alpha-(1-methylethyl)benzeneacetate
• {3-[(4-Fluorophenyl)(methoxy)methyl]phenyl}methyl 2-(4-chlorophenyl)-3-methylbutanoate
• DTXSID001001281
• 80499-01-0
• Benzeneacetic acid, 4-Chloro-alpha-(1-methylethyl)-, (3-((4-fluorophenyl)methoxymethyl)phenyl)methyl ester

• Inchi： InChI=1S/C26H26ClFO3/c1-17(2)24(19-7-11-22(27)12-8-19)26(29)31-16-18-5-4-6-21(15-18)25(30-3)20-9-13-23(28)14-10-20/h4-15,17,24-25H,16H2,1-3H3
• InChI Key： FJWZBJUBDIQMKW-UHFFFAOYSA-N
• SMILES： CC(C)C(C1=CC=C(C=C1)Cl)C(=O)OCC2=CC(=CC=C2)C(C3=CC=C(C=C3)F)OC

Computed Properties

• Exact Mass: 440.155
• Monoisotopic Mass: 440.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 6.6

Experimental Properties

• Density: 1.182
• Boiling Point: 507.6°C at 760 mmHg
• Flash Point: 150°C
• Refractive Index: 1.563